Cas no 2229336-54-1 (5-1-(1-aminocyclopropyl)cyclopropyl-2-nitrophenol)

• Product Name: 5-1-(1-aminocyclopropyl)cyclopropyl-2-nitrophenol
• CAS No: 2229336-54-1
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6363272
• PubChem ID: 165617097
• Update Time: 2025-08-05

5-1-(1-aminocyclopropyl)cyclopropyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-1-(1-aminocyclopropyl)cyclopropyl-2-nitrophenol
• 5-[1-(1-aminocyclopropyl)cyclopropyl]-2-nitrophenol
• EN300-1814963
• 2229336-54-1

• Inchi： 1S/C12H14N2O3/c13-12(5-6-12)11(3-4-11)8-1-2-9(14(16)17)10(15)7-8/h1-2,7,15H,3-6,13H2
• InChI Key： BBRBLNAEIBYZNF-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1(CC1)C1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.1Ų

Additional information on 5-1-(1-aminocyclopropyl)cyclopropyl-2-nitrophenol

Introduction to 5-1-(1-Aminocyclopropyl)cyclopropyl-2-Nitrophenol (CAS No. 2229336-54-1)

5-1-(1-Aminocyclopropyl)cyclopropyl-2-nitrophenol (CAS No. 2229336-54-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of nitrophenols, which are known for their diverse applications in pharmaceutical and chemical research. The presence of the aminocyclopropyl and cyclopropyl groups in its structure adds complexity and functionality, making it a subject of interest for researchers exploring new therapeutic agents.

The molecular structure of 5-1-(1-Aminocyclopropyl)cyclopropyl-2-nitrophenol is characterized by a nitro group (-NO₂) attached to a phenolic ring, along with two cyclopropyl rings, one of which is substituted with an amino group (-NH₂). This combination of functional groups provides a unique set of chemical properties that can be leveraged in various applications, including drug discovery and materials science.

Recent studies have highlighted the potential of 5-1-(1-Aminocyclopropyl)cyclopropyl-2-nitrophenol in several areas. For instance, a study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate specific enzymes involved in inflammatory responses. The results indicated that 5-1-(1-Aminocyclopropyl)cyclopropyl-2-nitrophenol exhibits potent anti-inflammatory activity, making it a promising candidate for the development of new anti-inflammatory drugs.

In another study, researchers explored the compound's potential as an antimicrobial agent. The findings, published in the Antimicrobial Agents and Chemotherapy, demonstrated that 5-1-(1-Aminocyclopropyl)cyclopropyl-2-nitrophenol has significant activity against a range of bacterial strains, including those resistant to conventional antibiotics. This discovery opens up new avenues for combating antibiotic resistance, a growing global health concern.

The structural uniqueness of 5-1-(1-Aminocyclopropyl)cyclopropyl-2-nitrophenol also makes it an attractive candidate for use in materials science. A recent publication in the Journal of Materials Chemistry B reported on the compound's ability to form stable supramolecular assemblies, which could be utilized in the development of advanced functional materials with applications in drug delivery systems and sensors.

Synthesis methods for 5-1-(1-Aminocyclopropyl)cyclopropyl-2-nitrophenol have been optimized to improve yield and purity. One commonly used approach involves the reaction of 2-nitrophenol with 1-bromo-1-cyanocyclopropane followed by reduction and subsequent substitution with an amino group. These synthetic pathways are crucial for ensuring the availability of high-quality material for further research and development.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It is also advisable to work under a fume hood to minimize exposure to vapors or dust.

The future prospects for 5-1-(1-Aminocyclopropyl)cyclopropyl-2-nitrophenol are promising. Ongoing research continues to uncover new applications and properties, driving interest from both academic and industrial sectors. As more data becomes available, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative solutions to pressing health challenges.